Cas no 1547018-20-1 (2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid)
1547018-20-1 structure
Product Name:2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid
CAS No:1547018-20-1
MF:C10H11N3O2
MW:205.213241815567
CID:5101555
Update Time:2023-08-24
2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- Pyrrolo[2,1-f][1,2,4]triazine-7-acetic acid, α,2-dimethyl-
- 2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid
- starbld0043999
-
- Inchi: 1S/C10H11N3O2/c1-6(10(14)15)9-4-3-8-5-11-7(2)12-13(8)9/h3-6H,1-2H3,(H,14,15)
- InChI Key: JNAMELSRGDTGEG-UHFFFAOYSA-N
- SMILES: OC(C(C)C1=CC=C2C=NC(C)=NN12)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 259
- XLogP3: 0.9
- Topological Polar Surface Area: 67.5
2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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